Cas no 84302-88-5 (1H-Pyrazole-4-pentanoic acid)

• Product Name: 1H-Pyrazole-4-pentanoic acid
• CAS No: 84302-88-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4212180
• PubChem ID: 86029128
• Update Time: 2025-04-24

1H-Pyrazole-4-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-pentanoic acid
• 84302-88-5
• DTXSID501309070

• Inchi： 1S/C8H12N2O2/c11-8(12)4-2-1-3-7-5-9-10-6-7/h5-6H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： VNPUPNQPPQJMCG-UHFFFAOYSA-N
• SMILES： N1C=C(CCCCC(O)=O)C=N1

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų